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Compound of Interest

Compound Name: 3-Hydroxy-1-indanone

CAS No.: 26976-59-0

Cat. No.: B1295786 Get Quote

Executive Summary & Immediate Directive
3-Hydroxy-1-indanone (CAS: 13337-71-8) is a chiral organic intermediate used primarily in

the synthesis of pharmaceutical compounds. While not classified as a P-listed or U-listed acute

toxin under US EPA RCRA regulations, it is an irritant and chemically reactive organic solid.

Core Disposal Directive:

Do NOT dispose of via sink drains or municipal trash.

Primary Disposal Method: High-temperature incineration via a licensed hazardous waste

contractor.

Segregation: Strictly segregate from strong oxidizing agents to prevent exothermic reactions.

Chemical Characterization & Hazard Profile
Effective disposal requires understanding the chemical's physical and reactive properties. The

following data dictates the waste stream selection.
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Property Specification Operational Implication

CAS Number 13337-71-8
Use for waste manifesting and

inventory tracking.

Physical State Solid (Crystalline Powder)
Requires "Solid Waste" drum

unless dissolved.

Melting Point 40–42 °C

Low melting point; store waste

in cool areas to prevent

fusing/clumping.

Flash Point >110 °C

Not classified as D001

(Ignitable) unless in flammable

solvent.

Solubility ~6.5 g/L (Water)

Low water solubility. Will

precipitate in drains, causing

clogs and contamination.

GHS Hazards H315, H319, H335

Irritant to eyes, skin, and

respiratory system.[1] Handle

with PPE.

Reactivity Incompatible with Oxidizers

CRITICAL: Do not place in

waste containers with nitric

acid, perchlorates, or

permanganates.

Waste Stream Segregation Logic
To ensure a self-validating safety system, waste must be segregated based on chemical

compatibility rather than just "convenience."

The "Self-Validating" Segregation System
Halogen Check: 3-Hydroxy-1-indanone is non-halogenated. However, if dissolved in

Dichloromethane (DCM) or Chloroform, the entire mixture defaults to the Halogenated Waste

stream.
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Oxidizer Exclusion: The hydroxyl (-OH) and ketone (=O) functionalities make this compound

a fuel source. Never mix with oxidizing waste streams (e.g., Chromic acid waste).

Disposal Decision Tree (Visualization)
The following diagram outlines the logical flow for categorizing 3-Hydroxy-1-indanone waste.

Waste Generation:
3-Hydroxy-1-indanone

Determine Physical State

Pure Solid / Debris

Powder, filter paper, gloves

Solution / Mother Liquor

Dissolved in solvent

Container: Hazardous Waste Solid
(Label: Toxic/Irritant)

Is Solvent Halogenated?
(e.g., DCM, Chloroform)

Non-Halogenated Solvent
(e.g., Methanol, Ethyl Acetate)

No

Halogenated Solvent

Yes

Container: Organic Solvents
(Non-Halogenated) Container: Halogenated Waste

Final Disposal:
High-Temp Incineration
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Click to download full resolution via product page

Figure 1: Decision logic for segregating 3-Hydroxy-1-indanone waste streams to ensure

regulatory compliance and safety.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Excess Reagent)
Context: Expired shelf-life material or excess weighing residue.

PPE Verification: Don nitrile gloves, safety glasses, and a lab coat. If handling large

quantities (>100g) outside a fume hood, use an N95 dust mask or half-face respirator (P100)

to prevent inhalation of dust (H335).

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.

Why? Narrow necks increase spill risk during solid transfer.

Transfer: Transfer the solid carefully to the container. Do not fill >90% capacity.

Labeling: Apply a hazardous waste label.

Constituents: "3-Hydroxy-1-indanone, Solid."

Hazards: Check "Toxic" and "Irritant."[2]

Secondary Containment: Place the sealed jar into the satellite accumulation area's

secondary containment tray.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)
Context: Mother liquor remaining after crystallization or reaction workup.

pH Verification: Check the pH of the solution.

Requirement: pH should be between 5 and 9.
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Action: If highly acidic or basic, neutralize carefully before adding to the organic solvent

drum to prevent drum corrosion or unexpected heat generation.

Solvent Identification: Determine the primary solvent.

If Halogenated (DCM, etc.): Pour into the Red (or site-specific) Halogenated Waste

carboy.

If Non-Halogenated (MeOH, EtOAc, Acetone): Pour into the Clear/Yellow Non-

Halogenated Waste carboy.

Documentation: Log the volume added on the waste container's log sheet. Explicitly write

"contains 3-Hydroxy-1-indanone" to alert downstream handlers of potential skin irritants.

Scenario C: Spill Cleanup Contingency
Context: Accidental release on the benchtop or floor.

Isolate: Evacuate the immediate area if the spill is large (>50g) and dust is airborne.

Dry Spill (Powder):

Do NOT sweep vigorously (generates dust).

Use a scoop or stiff paper to gently corral the powder.

Place waste in a sealable bag or jar.

Wipe the surface with a damp paper towel (water/ethanol mixture). Dispose of the towel as

solid hazardous waste.

Wet Spill (Solution):

Cover with an inert absorbent (Vermiculite or clay-based absorbent). Do not use paper

towels alone if the solvent is flammable.

Scoop the saturated absorbent into a waste container.

Wash the surface with soap and water.[3]
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Regulatory & Compliance Framework
Adherence to these codes ensures compliance with US EPA and local regulations.

RCRA Classification:

3-Hydroxy-1-indanone is not listed on the P-list (acutely toxic) or U-list (toxic).

Waste Code Assignment:

If pure solid: Non-Regulated Chemical Waste (unless state regulations differ).

Recommendation: Manage as Hazardous for safety.

If in flammable solvent (Flash point <60°C): D001 (Ignitable).[4]

If in toxic solvent (e.g., Benzene): D001, D018.

DOT Shipping (for pure solid):

Generally not regulated as a hazardous material for transport unless testing proves

specific toxicity/flammability thresholds are met.

Best Practice: Ship as "Chemicals, n.o.s." (not otherwise specified) via licensed haulers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.guidechem.com/msds/3470-49-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Indanone
https://westliberty.edu/health-and-safety/files/2010/02/1-Indanone.pdf
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://services.statescape.com/ssu/Regs/ss_8587083829953316494.htm
https://www.benchchem.com/product/b1295786#3-hydroxy-1-indanone-proper-disposal-procedures
https://www.benchchem.com/product/b1295786#3-hydroxy-1-indanone-proper-disposal-procedures
https://www.benchchem.com/product/b1295786#3-hydroxy-1-indanone-proper-disposal-procedures
https://www.benchchem.com/product/b1295786#3-hydroxy-1-indanone-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1295786?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

